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Compound of Interest

Compound Name:
3-(4-Hydroxyphenyl)-2-

phenylpropanoic acid

Cat. No.: B1266518 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-(4-Hydroxyphenyl)-2-phenylpropanoic
acid was not readily available in public databases. The following disposal procedures are

based on general best practices for laboratory chemical waste and information available for

structurally similar compounds. Researchers must consult their institution's Environmental

Health and Safety (EHS) department for specific guidance and to ensure compliance with local,

state, and federal regulations.

The proper disposal of 3-(4-Hydroxyphenyl)-2-phenylpropanoic acid is crucial for

maintaining a safe laboratory environment and preventing environmental contamination. As a

research chemical, it should be treated as potentially hazardous in the absence of

comprehensive toxicological data. The primary route of disposal is through an approved

hazardous waste program.

Immediate Safety and Handling
Before handling 3-(4-Hydroxyphenyl)-2-phenylpropanoic acid, it is essential to be familiar

with general laboratory safety protocols. Based on information for similar chemical structures,

this compound may cause skin and eye irritation.[1][2][3][4][5][6]

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn.[3]
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Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.[1][3]

Lab Coat: A standard lab coat should be worn to protect from spills.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols.[1][2][3]

Spill and Exposure Procedures
In the event of a spill or exposure, immediate action is necessary:

Spill: For a small spill, carefully sweep the solid material into a designated chemical waste

container, minimizing dust generation.[1][7] The area should then be decontaminated. For

larger spills, evacuate the area and contact your institution's EHS department.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[2][4]

Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.[1][2][3][4] Seek medical attention.[3][4]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[1][2][4]

Disposal Protocol
Under no circumstances should 3-(4-Hydroxyphenyl)-2-phenylpropanoic acid be disposed

of down the drain or in regular trash. It must be disposed of as chemical waste.

Step-by-Step Disposal Procedure:

Waste Collection:

Place the waste 3-(4-Hydroxyphenyl)-2-phenylpropanoic acid into a clearly labeled,

sealable, and chemically compatible waste container.

Do not mix with other waste streams unless explicitly permitted by your EHS department.
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Labeling:

The waste container must be labeled with "Hazardous Waste" and the full chemical name:

"3-(4-Hydroxyphenyl)-2-phenylpropanoic acid".

Include the date of accumulation and any known hazard characteristics (e.g., "Irritant").

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.[1][2][5]

Pickup and Disposal:

Arrange for pickup by your institution's certified hazardous waste disposal service.[1][2][4]

[5] They will ensure the chemical is transported to a licensed facility for proper treatment

and disposal, which may include incineration.[1]

Summary of Safety and Disposal Information
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Parameter Guideline Source

Personal Protective Equipment

Chemical-resistant gloves,

safety glasses/goggles, lab

coat

[1][3]

Handling Environment
Well-ventilated area or

chemical fume hood
[1][2][3]

Spill Cleanup
Sweep solid into a labeled

waste container, minimize dust
[1][7]

Waste Classification Hazardous Chemical Waste General Practice

Disposal Container
Labeled, sealable, chemically

compatible container
General Practice

Disposal Method

Collection by a certified

hazardous waste disposal

service

[1][2][4][5]

Prohibited Disposal
Do not dispose of in sinks or

regular trash
General Practice

Chemical Waste Disposal Workflow

Preparation Containment Labeling & Storage Final Disposal

Identify Chemical Waste Wear Appropriate PPE Select Compatible
Waste Container

Transfer Waste to
Container Securely Seal Container Label with 'Hazardous Waste'

& Chemical Name
Store in Designated

Waste Area
Arrange for EHS

Waste Pickup Document Waste Disposal

Click to download full resolution via product page

Caption: General workflow for the safe disposal of laboratory chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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